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Compound of Interest

Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439 Get Quote

Introduction

Decyl octadec-9-enoate, also known as decyl oleate, is an ester of decyl alcohol and oleic

acid, gaining prominence as a green solvent in various chemical and pharmaceutical

applications. Its biodegradability, low toxicity, and origin from renewable resources align with

the principles of green chemistry, offering a sustainable alternative to traditional volatile organic

solvents. This document provides detailed application notes and protocols for researchers,

scientists, and drug development professionals on the use of decyl octadec-9-enoate as a

solvent, particularly focusing on its role in enhancing drug delivery and in organic synthesis.

Physicochemical Properties
Decyl octadec-9-enoate is a clear, slightly yellowish, oily liquid. Its properties make it an

excellent vehicle for a variety of active pharmaceutical ingredients (APIs), especially those with

poor water solubility.
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Property Value Reference

Molecular Formula C₂₈H₅₄O₂ [1]

Molecular Weight 422.73 g/mol [1]

Boiling Point 494.8 ± 24.0 °C [2]

Density 0.862 g/cm³ [2]

Water Solubility Practically insoluble [2][3]

Solubility in Organic Solvents

Miscible with ethanol,

methylene chloride, light

petroleum, silicones, esters,

mineral oils, and vegetable

oils.

[2][4][5]

Applications in Green Chemistry
Solvent for Drug Formulation and Delivery
Decyl octadec-9-enoate's lipophilic nature makes it an ideal solvent for dissolving poorly

water-soluble drugs, a significant challenge in pharmaceutical formulation.[6] Its ability to act as

a carrier oil enhances the solubility and bioavailability of active ingredients.[7] It is particularly

suitable for topical and transdermal drug delivery systems due to its emollient properties and

ability to penetrate the skin.[2][8]

Application Example: Formulation of a Topical Anti-Inflammatory Drug

This protocol describes the preparation of a topical formulation of a poorly water-soluble

nonsteroidal anti-inflammatory drug (NSAID), using decyl octadec-9-enoate as the primary

solvent and penetration enhancer.

Experimental Protocol:

Solubility Determination:

Prepare saturated solutions of the NSAID in decyl octadec-9-enoate by adding an

excess amount of the drug to the solvent.
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Equilibrate the solutions by stirring at a constant temperature (e.g., 25 °C) for 24 hours to

ensure equilibrium.

Centrifuge the samples to separate the undissolved drug.

Analyze the supernatant for drug concentration using a validated analytical method, such

as High-Performance Liquid Chromatography (HPLC).

Formulation of a 1% w/w Topical Cream:

Oil Phase Preparation: Dissolve 1 g of the NSAID in 20 g of decyl octadec-9-enoate with

gentle heating and stirring until a clear solution is obtained. Add 10 g of a suitable

emulsifier (e.g., cetearyl alcohol) and 5 g of a thickening agent (e.g., glyceryl stearate) to

the oil phase and maintain the temperature at 65-70 °C.

Aqueous Phase Preparation: In a separate vessel, heat 63 g of purified water to 65-70 °C.

Add 1 g of a preservative (e.g., phenoxyethanol).

Emulsification: Slowly add the aqueous phase to the oil phase with continuous

homogenization until a uniform cream is formed.

Cooling: Allow the cream to cool to room temperature with gentle stirring.

Quantitative Data: Estimated Solubility of Common APIs in Decyl Octadec-9-enoate

Direct experimental solubility data for a wide range of APIs in decyl octadec-9-enoate is

limited in publicly available literature. However, we can estimate the potential solubility based

on the principle of "like dissolves like" and the known solubility of APIs in similar fatty acid

esters. The following table provides estimated solubility categories for selected APIs based on

their lipophilicity (LogP values) and general solubility in oils.
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Active
Pharmaceutical
Ingredient (API)

Therapeutic Class LogP

Estimated
Solubility Category
in Decyl Octadec-9-
enoate

Ibuprofen NSAID 3.97 High

Ketoconazole Antifungal 4.3 High

Diazepam Anxiolytic 2.82 Moderate

Diclofenac NSAID 4.51 High

Griseofulvin Antifungal 2.2 Moderate

Note: These are estimations and experimental verification is crucial.

Green Reaction Medium for Organic Synthesis
Decyl octadec-9-enoate can serve as a non-toxic, biodegradable reaction medium for organic

synthesis, replacing hazardous solvents like toluene or dichloromethane. Its high boiling point

allows for a wide range of reaction temperatures.

Application Example: Enzymatic Esterification

This protocol outlines the use of decyl octadec-9-enoate as a solvent for the lipase-catalyzed

synthesis of a flavor ester.

Experimental Protocol:

Reaction Setup: In a round-bottom flask, dissolve 10 mmol of a carboxylic acid and 12 mmol

of an alcohol in 20 mL of decyl octadec-9-enoate.

Enzyme Addition: Add 100 mg of an immobilized lipase (e.g., Novozym 435).

Reaction Conditions: Stir the mixture at a controlled temperature (e.g., 60 °C) for the desired

reaction time (e.g., 8-24 hours).
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Monitoring: Monitor the progress of the reaction by taking small aliquots and analyzing them

by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

Product Isolation: After the reaction is complete, separate the enzyme by filtration. The

product can be isolated from the solvent by vacuum distillation or by extraction with a

suitable solvent.

Visualizations
Hansen Solubility Parameter (HSP) Concept for Solvent
Selection
The selection of a suitable solvent for a particular API can be guided by the Hansen Solubility

Parameter (HSP) theory. HSP breaks down the total cohesive energy of a substance into three

components: dispersion (δD), polar (δP), and hydrogen bonding (δH). The principle is that

substances with similar HSP values are likely to be miscible.

Caption: Hansen Solubility Parameter (HSP) components for solvent and solute.

Experimental Workflow for Topical Formulation
Development
The following diagram illustrates the key steps in developing a topical formulation using decyl
octadec-9-enoate as a solvent.
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Caption: Workflow for developing a topical drug formulation.
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Suitability of Decyl Octadec-9-enoate as a Green Solvent
This diagram illustrates the logical relationships between the properties of decyl octadec-9-
enoate and its suitability as a green solvent in drug development.

Properties of
Decyl Octadec-9-enoate

Renewable Source
(Oleic Acid & Decyl Alcohol) Biodegradable Low Toxicity

High Boiling Point

Lipophilic Nature

Green Solvent Attributes

Safe Handling &
Reduced Environmental Impact

Enhanced Drug Delivery
(for poorly soluble APIs)

Click to download full resolution via product page

Caption: Rationale for Decyl Octadec-9-enoate as a green solvent.

Conclusion
Decyl octadec-9-enoate presents a viable and sustainable alternative to conventional organic

solvents in pharmaceutical and research settings. Its favorable physicochemical properties,

coupled with its green credentials, make it a promising excipient for the formulation of poorly

water-soluble drugs and a safe medium for organic reactions. Further research into its specific

solubility parameters for a wider range of APIs will undoubtedly expand its application in green

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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